Cas no 2099-73-2 (1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 2099-73-2
• MF: C₇H₇N₅O₄
• MW: 225.161580324173
• MDL: MFCD00047156
• CID: 277993
• PubChem ID: 225206
• Update Time: 2025-11-06

1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-8-nitro-1H-purine-2,6(3H,9H)-dione
• 1,3-Dimethyl-8-nitro-3,9-dihydro-purine-2,6-dione
• 1,3-dimethyl-8-nitro-7H-purine-2,6-dione
• 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-nitro-
• 8-NITROTHEOPHYLLINE
• 1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrate
• 1,3-dimethyl-8-nitro-3,7(9)-dihydro-purine-2,6-dione
• 1,3-Dimethyl-8-nitro-3,7-dihydro-1H-purine-2,6-dione
• 1,3-Dimethyl-8-nitro-3,7-dihydro-purin-2,6-dion
• 1,3-dimethyl-8-nitroxanthine
• 2-Nitrotheophylline
• 8-Nitro-theophyllin
• 3,4-Dihydro-1,3-dimethyl-8-nitro-1H0purine-2,6-dione
• 1, 3-dimethyl-8-nitro-7H-purine-2, 6-dione
• FT-0688928
• SR-01000479302
• 1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• Oprea1_109179
• ZWBASWPKNUWUSZ-UHFFFAOYSA-N
• Z271004688
• 2099-73-2
• NSC-14354
• AKOS000276698
• 1,3-Dimethyl-8-nitro-3,7-dihydro-1H-purine-2,6-dione #
• EN300-18370
• AB00990984-01
• AS-76627
• SCHEMBL515909
• J-503932
• NSC-25248
• DTXSID50279860
• CHEMBL10987
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dimethyl-8-nitro-
• NSC25248
• AKOS001393793
• E78038
• NSC14354
• SR-01000479302-1
• EU-0043320
• A885465
• STL510965
• DB-066400
• 6-hydroxy-1,3-dimethyl-8-nitropurin-2-one

• MDL： MFCD00047156
• Inchi： 1S/C7H7N5O4/c1-10-4-3(5(13)11(2)7(10)14)8-6(9-4)12(15)16/h1-2H3,(H,8,9)
• InChI Key： ZWBASWPKNUWUSZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C([N+](=O)[O-])N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 225.05000
• Monoisotopic Mass: 225.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 535.0±60.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.659
• PSA: 118.50000
• LogP: -0.60830

1,3-dimethyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃